Cas no 349139-26-0 (N-4-(propan-2-yl)phenylmorpholine-4-carboxamide)

N-4-(propan-2-yl)phenylmorpholine-4-carboxamide is a synthetic organic compound featuring a morpholine carboxamide core substituted with an isopropylphenyl group. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The morpholine moiety enhances solubility and bioavailability, while the isopropylphenyl group contributes to steric and electronic modulation, influencing binding affinity in target interactions. The compound's stability under physiological conditions and tunable reactivity make it a versatile intermediate in drug discovery, particularly for kinase inhibitors or CNS-active agents. Its well-defined synthetic pathway allows for high purity and scalability, supporting consistent performance in experimental applications.

N-4-(propan-2-yl)phenylmorpholine-4-carboxamide structure

349139-26-0 structure

Product Name:N-4-(propan-2-yl)phenylmorpholine-4-carboxamide

CAS No:349139-26-0

MF:C₁₄H₂₀N₂O₂

MW:248.320803642273

MDL:MFCD00228090

CID:3112790

PubChem ID:669753

Update Time:2025-06-08

N-4-(propan-2-yl)phenylmorpholine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(4-isopropylphenyl)morpholine-4-carboxamide
- N-4-(propan-2-yl)phenylmorpholine-4-carboxamide
- SMR000503000
- EN300-24657424
- HMS2835G23
- N-(4-isopropylphenyl)-4-morpholinecarboxamide
- STK062982
- Oprea1_115227
- MLS001181392
- MORPHOLINE-4-CARBOXYLIC ACID (4-ISOPROPYL-PHENYL)-AMIDE
- Z208334100
- N-(4-propan-2-ylphenyl)morpholine-4-carboxamide
- G44811
- CHEMBL1169929
- N-[4-(propan-2-yl)phenyl]morpholine-4-carboxamide
- CS-0242256
- AKOS003260979
- SCHEMBL104586
- 349139-26-0
- MDL： MFCD00228090
- Inchi： 1S/C14H20N2O2/c1-11(2)12-3-5-13(6-4-12)15-14(17)16-7-9-18-10-8-16/h3-6,11H,7-10H2,1-2H3,(H,15,17)
- InChI Key： VNFQCEIAWZAABJ-UHFFFAOYSA-N
- SMILES： O1CCN(C(NC2C=CC(=CC=2)C(C)C)=O)CC1

Computed Properties

Exact Mass: 248.152477885Da
Monoisotopic Mass: 248.152477885Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 41.6Å²

N-4-(propan-2-yl)phenylmorpholine-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-24657424-0.05g	N-[4-(propan-2-yl)phenyl]morpholine-4-carboxamide	349139-26-0	95.0%	0.05g	$88.0	2025-02-19
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Enamine	EN300-24657424-0.5g	N-[4-(propan-2-yl)phenyl]morpholine-4-carboxamide	349139-26-0	95.0%	0.5g	$353.0	2025-02-19
Enamine	EN300-24657424-1.0g	N-[4-(propan-2-yl)phenyl]morpholine-4-carboxamide	349139-26-0	95.0%	1.0g	$470.0	2025-02-19
Enamine	EN300-24657424-2.5g	N-[4-(propan-2-yl)phenyl]morpholine-4-carboxamide	349139-26-0	95.0%	2.5g	$923.0	2025-02-19
Enamine	EN300-24657424-5.0g	N-[4-(propan-2-yl)phenyl]morpholine-4-carboxamide	349139-26-0	95.0%	5.0g	$1364.0	2025-02-19
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Enamine	EN300-24657424-1g	N-[4-(propan-2-yl)phenyl]morpholine-4-carboxamide	349139-26-0	95%	1g	$470.0	2023-09-15
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